Cas no 2166767-32-2 (Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate
• CAS No: 2166767-32-2
• MF: C₁₁H₂₀F₂N₂O₃
• MW: 266.284910202026
• CID: 5791015
• PubChem ID: 165694997
• Update Time: 2025-10-18

Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2166767-32-2
• tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate
• EN300-1904398
• Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate

• Inchi： 1S/C11H20F2N2O3/c1-11(2,3)18-10(16)15-4-5-17-6-7(15)8(14)9(12)13/h7-9H,4-6,14H2,1-3H3
• InChI Key： OAYDMDZTKUFLQK-UHFFFAOYSA-N
• SMILES： FC(C(C1COCCN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 266.14419883g/mol
• Monoisotopic Mass: 266.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate

Introduction to Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate (CAS No. 2166767-32-2)

Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate, with the CAS number 2166767-32-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug design.

The molecular structure of Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and interactions with biological targets. Additionally, the morpholine ring and the amino-substituted difluoroethyl side chain introduce polar and potentially hydrogen-bonding capabilities, enhancing its binding affinity to specific receptors or enzymes.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of difluoroethylene groups in Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate aligns with this trend, making it a promising candidate for further investigation. Fluorine atoms can significantly alter the electronic properties of molecules, leading to improved binding affinity and selectivity.

Current research in the field of drug discovery has highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate exhibits characteristics that make it a potential candidate for such applications. Its structural features suggest that it may interact with various targets, including enzymes and receptors involved in inflammatory responses, pain signaling, and neurodegenerative diseases.

The synthesis of Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the complex molecular framework efficiently. The success of these synthetic approaches is crucial for obtaining high-purity material, which is essential for subsequent biological evaluation.

Biological activity assays have been conducted to assess the potential therapeutic effects of Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate. Preliminary results indicate that this compound demonstrates promising activity against certain disease models. For instance, studies have shown its efficacy in reducing inflammation and pain by modulating specific signaling pathways. These findings underscore the compound's potential as a lead molecule for further drug development.

The pharmacokinetic properties of Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate are also under investigation. Fluorinated compounds often exhibit favorable pharmacokinetic profiles due to their resistance to metabolic degradation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) will provide critical insights into its clinical applicability. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are employed to characterize its metabolic pathways.

In conclusion, Tert-butyl 3-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate (CAS No. 2166767-32-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of fluorinated compounds continues to grow, so too does the potential for discovering novel therapeutic agents like this one.